(d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin

Vasopressin Receptor Oxytocin Receptor Calcium Mobilization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C52H74N14O12S2
Molecular Weight 1151.4 g/mol
Cat. No. B15572206
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Technical Parameters


Basic Identity
Product Name(d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin
Molecular FormulaC52H74N14O12S2
Molecular Weight1151.4 g/mol
Structural Identifiers
InChIInChI=1S/C52H74N14O12S2/c1-78-32-16-14-31(15-17-32)25-35-46(73)63-36(24-30-10-4-2-5-11-30)47(74)61-34(18-19-40(53)67)45(72)64-37(26-41(54)68)48(75)65-38(29-79-80-52(27-43(70)60-35)20-6-3-7-21-52)50(77)66-23-9-13-39(66)49(76)62-33(12-8-22-58-51(56)57)44(71)59-28-42(55)69/h2,4-5,10-11,14-17,33-39H,3,6-9,12-13,18-29H2,1H3,(H2,53,67)(H2,54,68)(H2,55,69)(H,59,71)(H,60,70)(H,61,74)(H,62,76)(H,63,73)(H,64,72)(H,65,75)(H4,56,57,58)/t33-,34-,35+,36+,37+,38+,39-/m1/s1
InChIKeyQVQOGNOOAMQKCE-LOVRMFBOSA-N
Commercial & Availability
Standard Pack Sizes0.25 mg / 0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(d(CH2)5¹,Tyr(Me)²,Arg⁸)-Vasopressin Overview


(d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin, also known as SKF 100273 or d(CH2)5[Tyr(Me)2]AVP, is a synthetic, cyclic nonapeptide that functions as a selective antagonist of the vasopressin V1A receptor (V1AR) . This compound is a structural analogue of arginine vasopressin (AVP) with key modifications at positions 1 and 2, conferring potent and long-lasting antagonistic properties [1]. It is a critical research tool used globally to probe the physiological and pathological roles of V1AR in systems ranging from the vasculature to the central nervous system.

1 In vitro and in vivo V1aR pathway studies
2 GPCR signaling and second-messenger assays
3 Cardiovascular and behavioral research models

Why Generic Vasopressin Ligands Cannot Substitute


The vasopressin receptor family (V1A, V1B, V2, and oxytocin) shares high sequence homology, making receptor selectivity a paramount challenge. Substituting (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin with a seemingly similar V1A antagonist can introduce significant confounding variables. This is due to profound differences in crucial parameters: binding kinetics (competitive vs. non-competitive) [1], reversibility (rapidly reversible vs. slowly dissociating) [2], and off-target receptor activity (e.g., residual oxytocin receptor binding) . Furthermore, in vivo outcomes are not solely determined by in vitro receptor affinity; factors like antagonist reversibility can drastically alter the duration and nature of the biological response, as evidenced by divergent effects on Ca2+ transients and MAP kinase activation between this peptide antagonist and its non-peptide counterparts [3]. Selecting a generic alternative without considering these nuances can invalidate experimental results and lead to misinterpretation of V1A receptor biology.

Receptor subtype V1a, V2, V1b, and OTR receptors share homology; V2 or OTR ligands may shift pathway interpretation.
Species pharmacology Binding profiles differ across species; a comparator validated in rodents may not transfer to primate or human V1aR models.
Pharmacodynamic profile Nonpeptide V1a antagonists exhibit distinct tissue distribution and off-target kinase context; direct replacement requires validation.

Quantitative Selectivity Evidence vs. Closest Analogs


Superior Potency at Human V1A Receptors

(d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin is a potent and selective antagonist at the V1A receptor but exhibits a measurable, albeit lower, affinity for the oxytocin receptor (OTR). In functional assays measuring intracellular calcium mobilization, the compound inhibits V1A-mediated responses with an IC50 of 5 nM, while it requires a 6-fold higher concentration (IC50 of 30 nM) to block responses mediated by the oxytocin receptor . This cross-reactivity is a critical consideration when designing experiments in tissues or systems co-expressing both receptors, a nuance absent from the data sheets of some more recently developed non-peptide antagonists like SR 49059 (Relcovaptan), which often emphasize high V1A specificity but lack a direct comparative functional IC50 against OTR in the same assay system.

Human V1A potency
Head-to-head
pA₂ = 8.10 ± 0.23
Supports V1aR-selective potency interpretation over V2
27-fold higher than d(CH₂)₅IleuAlaAVP in human platelet assay
Vasopressin Receptor Oxytocin Receptor Calcium Mobilization In Vitro Pharmacology

V1A vs. OTR Selectivity in Hamster Brain

The mechanism of V1A receptor antagonism distinguishes (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin from non-peptide antagonists like OPC-21268. In rat mesangial cells, the inhibition of AVP-stimulated calcium transients by the non-peptide OPC-21268 is entirely reversed by washing the cells [1]. In stark contrast, the inhibitory effect of (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin is not reversed by washing, indicating it functions as an irreversible or slowly dissociating antagonist [1]. This functional irreversibility is further supported by studies in isolated rat caudal artery rings, where tissues exposed to the antagonist for only 15 minutes failed to fully recover their normal response to AVP even after more than 2 hours of repeated washing [2].

V1a/OTR selectivity
Cross-study comparable
Ki V1aR 6.87 nM | OTR 213.8 nM
Reports 31-fold V1aR preference in hamster brain
Binding promiscuity resembles human V1aR context
Binding Kinetics Competitive Antagonist Irreversible Antagonist Mechanism of Action

Inhibition of Calcium Mobilization

(d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin demonstrates exceptionally high potency in functional assays of vascular contraction. In isolated rat caudal artery rings pre-constricted with an approximate EC85 concentration (10 nM) of AVP, the compound inhibits contraction with an IC50 of 1.55 nM [1]. This functional antagonism is highly selective, as the compound at concentrations up to 1 µM does not inhibit submaximal contractions induced by norepinephrine, serotonin, or potassium [1]. This sub-nanomolar potency in a native tissue environment underscores its utility as a highly effective tool for dissecting AVP-mediated vascular responses.

Calcium mobilization
Cross-study comparable
IC₅₀ 5 nM (AVP) vs 30 nM (OT)
Supports functional selectivity threshold interpretation
6-fold window for V1aR-specific calcium signal blockade
Vascular Biology Vasoconstriction Ex Vivo Pharmacology Functional Assay

Hemodynamic Effects in Conscious Primates

In vivo application of (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin reveals a unique anatomical specificity not commonly detailed for other V1A antagonists. When administered locally, the compound induces anxiolytic-like effects when infused into the dorsal hippocampus, but fails to produce this effect when infused into the ventral hippocampus . This demonstrates a regional heterogeneity in V1A receptor function within the hippocampus itself, a nuance that is critical for behavioral neuroscientists and is a specific, reported finding for this peptide antagonist. This stands in contrast to non-peptide V1A antagonists like SR 49059, which are also reported to have anxiolytic properties in pain models but often without this level of detailed regional dissection [1].

Primate hemodynamics
Class-level inference
Slight BP decrease; no recovery impairment post-hemorrhage
Suggests V1aR contributes modestly to basal primate pressure
Contrasted with ganglionic blocker; model-dependent context
Behavioral Neuroscience Anxiolytic Hippocampus In Vivo Pharmacology

Validated Research and Industrial Applications


Selective V1A Blockade in Human Tissue and Platelets

Researchers should select (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin for ex vivo or in vitro vascular studies requiring a potent, selective, and sustained blockade of AVP-mediated vasoconstriction. Its high functional potency (IC50 = 1.55 nM) and lack of effect on other vasoconstrictors at up to 1 µM make it a reliable tool for isolating V1A-mediated responses in isolated artery preparations [1]. The slowly reversible nature of the antagonism ensures a stable and prolonged blockade for experimental protocols that cannot be continuously perfused with antagonist.

Peripheral V1A Antagonism in Cardiovascular Infusion Models

This compound is an essential control for pharmacologists studying the kinetics of receptor antagonism. Its irreversible or slowly dissociating mechanism provides a distinct profile against competitive, rapidly reversible non-peptide V1A antagonists like OPC-21268 [1]. Procurement of (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin is critical for studies aiming to classify the nature of inhibition (competitive vs. non-competitive) and the consequences of sustained receptor blockade on downstream signaling cascades, such as MAP kinase activation .

Cross-Species Receptor Profiling

Neuroscientists focusing on the neurobiology of anxiety and stress should utilize (d(CH2)51,Tyr(Me)2,Arg8)-Vasopressin for site-specific brain microinjection studies. The evidence for its regionally specific anxiolytic effects in the dorsal, but not ventral, hippocampus makes it a uniquely valuable tool for mapping the functional topography of V1A receptors [1]. This allows for precise interrogation of how V1A signaling in discrete hippocampal subfields contributes to behavior.

Differentiating V1A vs. OTR in Calcium Signaling

In experimental systems where both V1A and oxytocin receptors (OTR) are present, such as the myometrium or certain brain regions, this compound offers a well-characterized selectivity profile. Its 6-fold higher potency for V1A over OTR (IC50 of 5 nM vs. 30 nM) provides a quantifiable benchmark [1]. Researchers can use this information to carefully titrate concentrations to achieve maximal V1A blockade with minimal OTR interference, or conversely, to use it as a dual antagonist in studies where both receptors need to be inhibited.

Application
Selection Property
Validation Focus
Human V1aR tissue/platelet studies
Functional antagonist potency profile
End-point specificity versus V2 receptor
Peripheral cardiovascular infusion models
Acute intravenous dosing suitability
AVP-dependent pressor response modulation
Cross-species receptor profiling
Binding selectivity across V1aR/OTR
Species-specific binding promiscuity assessment
V1aR/OTR calcium signaling differentiation
Functional selectivity threshold context
Pathway-specific calcium response blockade

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